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Compound of Interest

Compound Name: GPI-1485

Cat. No.: B1672109

For laboratory professionals engaged in the dynamic field of drug development, the safe and
compliant disposal of investigational compounds like GPI-1485 is a critical component of
operational excellence and environmental responsibility. This document provides a
comprehensive, step-by-step guide for the proper disposal of GPI-1485, ensuring the safety of
personnel and adherence to regulatory standards.

Chemical and Physical Properties

A summary of the known properties of GPI-1485 is presented below. This information is
essential for a comprehensive understanding of the compound's characteristics, which informs
its safe handling and disposal.

Property Value

Molecular Formula C12H19NO4[1]
Molecular Weight 241.29 g/mol [1]
Appearance Solid (Assumed)
Solubility No data available

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended procedure for the disposal of GPI-1485

waste, including pure compound, contaminated labware, and solutions.

1.

Personal Protective Equipment (PPE): Before handling GPI-1485 waste, ensure appropriate

PPE is worn, including:

3.

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

. Waste Segregation:

Solid Waste: Collect unused or expired GPI-1485, contaminated personal protective
equipment (gloves, weigh boats, etc.), and other solid materials in a dedicated, clearly
labeled hazardous waste container.

Liguid Waste: Dispose of solutions containing GPI-1485 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

Container Labeling: All waste containers must be accurately labeled with the following

information:

"Hazardous Waste"
The full chemical name: "GPI-1485"

The primary hazards associated with the compound (if known). In the absence of specific
data, treat as a potentially harmful chemical.

The accumulation start date.
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4. Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic. Ensure containers are tightly sealed to prevent leaks or spills.

(62}

. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Do not dispose of GPI-1485 down the drain or in the regular trash.[2]

Follow all local, state, and federal regulations for the disposal of chemical waste.

Disposal Workflow

The following diagram illustrates the logical flow of the GPI-1485 disposal process.
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Caption: GPI-1485 Disposal Workflow Diagram

This procedural guidance is intended to supplement, not replace, institutional and regulatory
policies. Always consult your organization's specific safety protocols and your EHS department
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for any questions or concerns regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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